2-Amino-5-methoxybenzamide

• IUPAC Name: 2-amino-5-methoxybenzamide
• InChI: InChI=1S/C8H10N2O2/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4H,9H2,1H3,(H2,10,11)
• InChI Key: NWZIAOBMRQYTTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)N)C(=O)N
• Molecular Formula: C8H10N2O2
• DSSTOX Substance ID: DTXSID50605660
• Molecular Weight: 166.18 g/mol
• CAS RN: 1882-71-9

Description

2-Amino-5-methoxybenzamide is a chemical compound with the empirical formula C8H10N2O2. It has a molecular weight of 166.18. The compound is typically available in solid form.

Molecular Structure Analysis

The molecular structure of 2-Amino-5-methoxybenzamide can be represented by the SMILES string O=C(N)C1=CC(OC)=CC=C1N. This indicates that the compound contains a benzamide group with an amino (NH2) and a methoxy (OCH3) substituent.

Physical And Chemical Properties Analysis

2-Amino-5-methoxybenzamide has several computed properties. It has a molecular weight of 166.18 g/mol, a XLogP3 of 0.3, and a topological polar surface area of 78.3 Ų. It also has a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 3, and a rotatable bond count of 2.

Scientific Research Applications

Early Discovery Research

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Synthesis of Derivatives

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Hedgehog Signaling Pathway Inhibition

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Anticancer Agents

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Drug-Resistant Cell Line Treatment

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Smoothened (Smo) Receptor Targeting

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Safety and Hazards

The compound is classified as Acute Tox. 4 Oral - Skin Sens. 1 according to the GHS07 classification. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Personal protective equipment and face protection should be used when handling this compound.

Synthesis routes and methods I

Procedure details

To a suspension of 2-amino-5-methoxy-benzoic acid (5.00 g, 30.0 mmol) in THF (50 mL) were added 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (7.50 g, 39.0 mmol), 1-hydroxybenzotriazole (4.50 g, 33.0 mmol) and 4-methylmorpholine (3.6 mL, 33.0 mmol) and the reaction mixture was stirred at room temperature for 1 hours. Then, 50% aqueous NH3 (8 mL, 105.0 mmol) was added and the reaction mixture was stirred at room temperature for 16 hours. Water (100 mL) was added and the product was extracted with ethyl acetate. Solvent was evaporated in vacuo and the residue was washed with ether to give 2-amino-5-methoxy-benzamide as a white solid. Yield: 2.62 g (53%).

Synthesis routes and methods II

Procedure details

To a solution of 5-methoxy-2-nitrobenzamide (9.70 g, 49.4 mmol) in methanol (250 mL) was added 10% palladium carbon (2.00 g), and the mixture was stirred under hydrogen atmosphere (1 atm) at room temperature for 6 hr. The insoluble material was filtered off, and the filtrate was concentrated to give 2-amino-5-methoxybenzamide as a pale-yellow powder (8.20 g, 99%).

Synthesis routes and methods III

Procedure details

6-methoxy-2H-3,1-benzoxazine-2,4(1H)-dione (3.0 g, 16 mmol, Trans World Chemicals) was treated directly with 27% aqueous ammonium hydroxide. After one hour the organic phase was diluted with ethyl acetate, washed twice with aqueous sodium bicarbonate and saturated aqueous sodium chloride, and dried over sodium sulfate. Filtration and removal of the residual solvent gave 2-amino-5-(methyloxy)benzamide as a white solid (1.42 g, 53% Yield);. 1H NMR (400 MHz, DMSO-d6) δ ppm 3.63 (s, 3 H), 6.07 (s, 2 H), 6.60 (d, J=8.97 Hz, 1 H), 6.79 (dd, J=8.79, 2.93 Hz, 1 H), 7.03 (s, 1 H), 7.06 (d, J=2.93 Hz, 1 H), 7.71 (s, 1 H).

Synthesis routes and methods IV

Procedure details

To a solution of 6-methoxy-1H-benzo[d][1.3]oxazine-2,4-dione (7.0 g, 36.2 mmol) in THF (50 mL) was added NH4OH (20 mL) and the reaction was stirred at rt for 1 h. The solution was concentrated under reduced pressure and dried to give 5.0 g of 2-amino-5-methoxy-benzamide as a dark brown solid.